9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo[7]annulen-7-one

• CAS No.: 93875-34-4
• Molecular Formula: C18H16O2
• Molecular Weight: 264.3 g/mol
• IUPAC Name: 5-methoxy-6-phenyl-8,9-dihydrobenzo[7]annulen-7-one
• InChI: InChI=1S/C18H16O2/c1-20-18-15-10-6-5-7-13(15)11-12-16(19)17(18)14-8-3-2-4-9-14/h2-10H,11-12H2,1H3
• InChI Key: OBZCRFGVQDQCOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)CCC2=CC=CC=C21)C3=CC=CC=C3

Description

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one is a complex organic compound characterized by its unique structural framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one typically involves the condensation of enamines with 2-arylidene-1,3-diketones. This reaction is often carried out under controlled conditions to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of automated reactors and continuous flow systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one undergoes various chemical reactions, including:

Reduction: This process involves the removal of oxygen atoms or the addition of hydrogen atoms, commonly using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other electrophilic reagents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of substituted derivatives, depending on the nature of the substituent introduced.

Scientific Research Applications

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Explored for its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism by which 9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one exerts its effects involves its interaction with specific molecular targets and pathways. This compound may act by binding to certain receptors or enzymes, thereby modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3,5,5-trimethyl-9-methylene-7,8-dihydro-6H-benzo7annulene
• 8,9-Dihydro-5H-benzo7annulen-7(6H)-one
• 2-Methoxy-8,9-dihydro-5H-benzo annulen-6(7H)-one

Uniqueness

9-Methoxy-8-phenyl-5,6-dihydro-7h-benzo7annulen-7-one is unique due to its specific structural features, such as the methoxy and phenyl groups, which confer distinct chemical properties and reactivity.